![molecular formula C11H12ClNO2 B1465075 1-(3-Chloropyridin-4-yl)hexane-1,5-dione CAS No. 898785-33-6](/img/structure/B1465075.png)
1-(3-Chloropyridin-4-yl)hexane-1,5-dione
Overview
Description
Scientific Research Applications
Structural and Tautomeric Studies
- 1-(3-Chloropyridin-4-yl)hexane-1,5-dione and related compounds exhibit interesting tautomeric behaviors and intramolecular hydrogen bonding, which are significant in structural chemistry and molecular design (Ośmiałowski et al., 2002).
Synthesis and Reactivity
- Novel synthetic routes involving derivatives of this compound have been developed, contributing to advancements in organic synthesis (Landmesser et al., 2008).
Material Science and Polymer Chemistry
- Compounds structurally similar to this compound are used in spontaneous polymerization mechanisms, contributing to material science and the development of new polymers (Mitsuda et al., 2003).
Antimicrobial Applications
- Derivatives of this compound have been synthesized and shown to possess antimicrobial activities, indicating potential applications in pharmaceutical research (Chate et al., 2013).
Sensor Development and Environmental Monitoring
- Certain derivatives related to this compound have been used in the development of chemosensors for transition metal ions, which is crucial for environmental monitoring and analytical chemistry applications (Gosavi-Mirkute et al., 2017).
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(3-chloropyridin-4-yl)hexane-1,5-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO2/c1-8(14)3-2-4-11(15)9-5-6-13-7-10(9)12/h5-7H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNUYIDVWPCEDAT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CCCC(=O)C1=C(C=NC=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80699698 | |
Record name | 1-(3-Chloropyridin-4-yl)hexane-1,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80699698 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898785-33-6 | |
Record name | 1-(3-Chloropyridin-4-yl)hexane-1,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80699698 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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